N-(2-isopropylphenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide

• IUPAC Name: 5-oxo-N-(2-propan-2-ylphenyl)-1-(4-propoxyphenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C23H28N2O3/c1-4-13-28-19-11-9-18(10-12-19)25-15-17(14-22(25)26)23(27)24-21-8-6-5-7-20(21)16(2)3/h5-12,16-17H,4,13-15H2,1-3H3,(H,24,27)
• InChI Key: NHHIWLCZZPKCEN-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=CC=C3C(C)C
• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidine ring, the introduction of the isopropyl and propoxy phenyl groups, and the formation of the amide and ketone functionalities. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring, amide, and ketone groups would all contribute to the compound’s three-dimensional structure. The presence of the isopropyl and propoxy phenyl groups could also influence the compound’s overall shape and properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. The amide and ketone groups are both reactive and can participate in a variety of chemical reactions. The pyrrolidine ring can also undergo reactions, particularly at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar amide and ketone groups could affect the compound’s solubility in different solvents. The compound’s melting and boiling points, density, and other physical properties would also be determined by its molecular structure.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action. If this compound is intended to be used as a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s being studied for potential use as a drug, future research could involve testing its biological activity, studying its mechanism of action, and conducting preclinical and clinical trials.